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Compound of Interest

Compound Name: PSB-0788

Cat. No.: B15571659

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and a comprehensive protocol for the
preparation of a stock solution of PSB-0788, a potent and selective adenosine A2B receptor
antagonist. Adherence to this protocol will ensure the accurate and reproducible preparation of
this compound for in vitro and in vivo studies.

Chemical Properties and Data

PSB-0788 is a valuable tool in neuroscience research and drug development, specifically for
studies involving the adenosine A2B receptor. Accurate preparation of stock solutions is the

first critical step in any experiment. The following table summarizes the key quantitative data for
PSB-0788.
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Property Value Source
Molecular Weight 543.04 g/mol [1112]
Formula C25H27CIN6O4S [1]

CAS Number 1027513-54-7 [1]
Purity >98% (HPLC) [2]
Solubility in DMSO < 54.3 mg/ml. (approx. 100 [1][2]

mM)
Appearance White solid [1]

Experimental Protocol: Preparation of a 10 mM PSB-
0788 Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of PSB-0788 in Dimethyl
Sulfoxide (DMSO). This is a common starting concentration for serial dilutions to achieve
desired experimental concentrations.

Materials:

» PSB-0788 powder

Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes or other appropriate sterile vials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile pipette tips

Procedure:
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» Equilibration: Before opening, allow the vial of PSB-0788 powder to equilibrate to room
temperature for at least 15-20 minutes. This prevents condensation of moisture onto the
compound.

o Weighing: Tare a sterile microcentrifuge tube on a calibrated analytical balance. Carefully
weigh the desired amount of PSB-0788 powder. For example, to prepare 1 mL of a 10 mM
stock solution, weigh out 5.43 mg of PSB-0788.

o Solvent Addition: Add the appropriate volume of anhydrous DMSO to the tube containing the
PSB-0788 powder. To continue the example of a 10 mM solution with 5.43 mg of compound,
add 1 mL of DMSO.

¢ Dissolution: Cap the tube securely and vortex thoroughly until the PSB-0788 is completely
dissolved. Gentle warming in a water bath (not exceeding 37°C) may be used to aid
dissolution if necessary, but ensure the solution returns to room temperature before storage.

o Storage: The freshly prepared stock solution should be used as soon as possible.[1] For
short-term storage, store at -20°C.[1][3] Some suppliers recommend storage at 2-8°C or
+4°C for the solid compound.[2][4] It is generally not recommended to store the solution for
long periods.[1] For long-term storage of the solid compound, follow the manufacturer's
specific recommendations, which may include storage at -20°C.[1][3]

Visualizing the Workflow

The following diagram illustrates the key steps in the preparation of the PSB-0788 stock
solution.
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Caption: Workflow for PSB-0788 stock solution preparation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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